![molecular formula C9H7F4NO B3264580 N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide CAS No. 393-23-7](/img/structure/B3264580.png)
N-[4-fluoro-2-(trifluoromethyl)phenyl]acetamide
Cat. No. B3264580
:
393-23-7
M. Wt: 221.15 g/mol
InChI Key: CHHVIZQASRTMGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][C:15](=[O:16])[O:17][C:18](=[O:19])[CH3:20].[F:1][c:2]1[cH:3][c:4]([C:9]([F:10])([F:11])[F:12])[c:5]([NH2:6])[cH:7][cH:8]1.[OH2:13]>>[F:1][c:2]1[cH:3][c:4]([C:9]([F:10])([F:11])[F:12])[c:5]([NH:6][C:15]([CH3:14])=[O:16])[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(F)cc1C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Nc1ccc(F)cc1C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
